(2,4'-Bibenzoxazole)-4-carboxylic acid, 2'-(2-hydroxy-6-methylphenyl)-
Overview
Description
AJI-9561 is a biochemical.
Scientific Research Applications
Angiotensin II Receptor Antagonists : This compound has been involved in the development of nonpeptide angiotensin II receptor antagonists. These compounds are significant for their potent, orally active antihypertensive effects. Particularly, the acidic group at the 2'-position of the biphenyl is essential for high affinity and good oral antihypertensive potency (Carini et al., 1991).
Antibiotics Synthesis : It has been used in the synthesis of polysubstituted aromatic carboxylic acids found in calichemicin antibiotics. These compounds are synthesized on a preparative scale from readily available materials, demonstrating its potential in pharmaceutical manufacturing (Laak & Scharf, 1989).
Fungal Derivatives : This chemical is also related to compounds isolated from the fungus Curvularia fallax. These include various hydroxy-benzoic acids and their derivatives, which have potential applications in biochemical research (Abraham & Arfmann, 1990).
Quinazoline Derivatives Synthesis : It has been used in reactions leading to the synthesis of quinazoline derivatives. These compounds have applications in chemical and pharmaceutical research, particularly in creating novel molecular structures (Hoefnagel et al., 1993).
Synthesis of Benzofuran Carboxylic Acid : This compound has been involved in the synthesis of 6-Hydroxy-2-methylbenzofuran-4-carboxylic acid, a process that starts from 3,5-dihydroxybenzoate and involves a direct thermal one-pot cyclization. This has implications for the synthesis of complex organic molecules (Mori et al., 2020).
Antitumor Properties : The compound has been studied for its role in the synthesis and metabolic formation of antitumor benzothiazoles. These studies are crucial for understanding the mechanism of action of antitumor agents (Kashiyama et al., 1999).
properties
CAS RN |
339300-34-4 |
|---|---|
Molecular Formula |
C22H14N2O5 |
Molecular Weight |
386.36 |
IUPAC Name |
2-[2-(2-hydroxy-6-methylphenyl)-1,3-benzoxazol-4-yl]-1,3-benzoxazole-4-carboxylic acid |
InChI |
InChI=1S/C22H14N2O5/c1-11-5-2-8-14(25)17(11)21-24-18-12(6-3-9-15(18)29-21)20-23-19-13(22(26)27)7-4-10-16(19)28-20/h2-10,25H,1H3,(H,26,27) |
InChI Key |
OKZZJMABRRSZAW-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=CC=C1)O)C2=NC3=C(C=CC=C3O2)C4=NC5=C(C=CC=C5O4)C(=O)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
AJI-9561; AJI 9561; AJI9561 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6'-(2-(1-(Pyridin-2-ylmethyl)piperidin-4-yl)ethyl)spiro[cyClopropane-1,5'-[1,3]dioxolo[4,5-f]isoindol]-7'(6'H)-one](/img/structure/B605174.png)
